Cas no 70786-82-2 (Pentanoic acid, 4-chloro-, ethyl ester)
70786-82-2 structure
Product Name:Pentanoic acid, 4-chloro-, ethyl ester
CAS No:70786-82-2
MF:C7H13ClO2
MW:164.629921674728
CID:546686
Update Time:2024-03-06
Pentanoic acid, 4-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 4-chloro-, ethyl ester
- ethyl 4-chloropentanoate
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- Inchi: 1S/C7H13ClO2/c1-3-10-7(9)5-4-6(2)8/h6H,3-5H2,1-2H3
- InChI Key: OJAYUEGXOWQYTB-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CCC(Cl)C
Computed Properties
- Exact Mass: 164.06049
Experimental Properties
- Density: 1.0393
- Boiling Point: 231.51°C (rough estimate)
- Refractive Index: 1.4310 (estimate)
- PSA: 26.3
Pentanoic acid, 4-chloro-, ethyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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